![molecular formula C21H20BrNO2 B4006856 10-(4-bromophenyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-7-carboxylic acid](/img/structure/B4006856.png)
10-(4-bromophenyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-7-carboxylic acid
Overview
Description
10-(4-bromophenyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-7-carboxylic acid is a useful research compound. Its molecular formula is C21H20BrNO2 and its molecular weight is 398.3 g/mol. The purity is usually 95%.
The exact mass of the compound 10-(4-bromophenyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-7-carboxylic acid is 397.06774 g/mol and the complexity rating of the compound is 532. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 10-(4-bromophenyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-7-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 10-(4-bromophenyl)-9-azatetracyclo[10.2.1.0~2,11~.0~3,8~]pentadeca-3,5,7-triene-7-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Asymmetric Synthesis and Chemical Transformations
Research has explored the asymmetric synthesis of bicyclic amino acid derivatives, including compounds synthesized through Aza-Diels-Alder reactions in aqueous solutions. These reactions involve chiral iminium ions reacting with cyclopentadiene, leading to derivatives that contribute to the understanding of asymmetric synthesis techniques. Such processes have implications for the synthesis of complex organic molecules with potential applications in medicinal chemistry and material science (Waldmann & Braun, 1991).
Synthesis of Radioactively Labeled Compounds
Another research avenue involves the synthesis of carbon-14 labeled compounds, like 15-(p-iodophenyl) pentadecanoic acid, from precursor molecules. These labeled compounds are crucial for tracking and studying the distribution and metabolism of drugs and other substances in biological systems, providing insights into their behavior and potential effects on organisms (Le Bars et al., 1986).
Inhibitors of Human Steroid Enzymes
Compounds derived from azatetracyclo structures have been evaluated as inhibitors of human steroid 5α-reductase, showing potent inhibitory activities. These findings suggest potential therapeutic applications in treating diseases influenced by steroid hormone metabolism (Abell et al., 1996).
Supramolecular Assemblies and Crystal Engineering
Research into supramolecular assemblies involving carboxylic acid derivatives has been conducted, aiming to understand the structural characteristics that govern the formation of complex molecular architectures. Such studies are fundamental in the field of crystal engineering, which seeks to design materials with specific properties through controlled assembly of molecular units (Arora & Pedireddi, 2003).
properties
IUPAC Name |
10-(4-bromophenyl)-9-azatetracyclo[10.2.1.02,11.03,8]pentadeca-3(8),4,6-triene-7-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20BrNO2/c22-14-8-6-11(7-9-14)19-18-13-5-4-12(10-13)17(18)15-2-1-3-16(21(24)25)20(15)23-19/h1-3,6-9,12-13,17-19,23H,4-5,10H2,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQRFBQYOWQVTGJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2CC1C3C2C4=C(C(=CC=C4)C(=O)O)NC3C5=CC=C(C=C5)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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